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Compound of Interest

Compound Name: Barium nitrate

Cat. No.: B159605

Introduction

Barium nitrate, Ba(NO3s)z, is an inorganic salt composed of barium and nitrate ions. In its solid
form, it appears as white crystals and is soluble in water.[1] Barium nitrate solutions are a key
reagent in various wet chemistry techniques, primarily due to the reactivity of the barium cation
(Baz*). This document provides detailed protocols for the preparation of barium nitrate
solutions and outlines their applications, safety procedures, and handling guidelines for
research and development professionals. As a strong oxidizer, barium nitrate and its solutions
must be handled with care.[2][3][4]

Applications in Wet Chemistry

e Qualitative Analysis of lons: The most common application of barium nitrate solution is in
the qualitative analysis to test for sulfate ions (SO427).[5][6] When an acidified barium
nitrate solution is added to a sample containing sulfate ions, a dense white precipitate of
barium sulfate (BaSOa) is formed, which is insoluble in acids.[5] The initial acidification,
typically with dilute nitric acid, is crucial to prevent the precipitation of other barium salts like
barium carbonate, which would lead to false-positive results.[5][7]

¢ Synthesis of Barium Compounds: Barium nitrate solutions serve as a precursor for the
synthesis of other barium-containing materials. For instance, it can be used to produce
barium oxide (BaO) through thermal decomposition.[2][8]
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« Industrial and Specialized Applications: Aqueous barium nitrate is used to deposit barium
oxide on supports like high-surface-area gamma alumina for applications in controlling
emissions from combustion engines.[8][9] It also finds use in the manufacturing of ceramics
and green-signal fireworks.[8][10]

Quantitative Data

The following table summarizes the key physical and chemical properties of barium nitrate.

Property Value Citations
Molar Mass 261.35 g/mol [3]
White crystals or crystalline
Appearance [4]
powder
Density 3.24 g/cm?3 [4]
Melting Point 592 °C (decomposes) [4]
Solubility in Water 4.95 g/100 mL (0 °C)

10.5 g/100 mL (25 °C)

34.4 g/100 mL (100 °C)

] 5.0 - 8.0 (for a 5% aqueous
pH of Solution ) [4]
solution)

Experimental Protocols
Protocol 1: Preparation of 1 L of 0.1 M Barium Nitrate
Solution

This protocol details the procedure for preparing a 1-liter solution of 0.1 molar (M) barium
nitrate.

Materials and Equipment:

o Barium nitrate (Ba(NOs)2) solid, ACS grade or higher
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» Distilled or deionized water

¢ 1000 mL volumetric flask with stopper

e Analytical balance

» Weighing paper or boat

e Glass beaker (e.g., 250 mL)

e Glass stirring rod

e Funnel

» Wash bottle with distilled/deionized water

o Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat
Calculations:

To prepare a 0.1 M solution, the required mass of barium nitrate is calculated as follows:

Molar Mass of Ba(NOs)2: 261.35 g/mol

Desired Molarity: 0.1 mol/L

Volume: 1 L

Mass = Molarity x Volume x Molar Mass

Mass = 0.1 mol/L x 1 L x 261.35 g/mol = 26.135 g[11]
Procedure:

e Weighing: Accurately weigh out 26.135 g of solid barium nitrate using an analytical balance.
[11]

e Dissolving: Transfer the weighed barium nitrate into a clean 250 mL beaker. Add
approximately 400-500 mL of distilled or deionized water.
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e Stirring: Stir the mixture with a glass rod until the barium nitrate is completely dissolved.
Gentle heating can be applied to expedite dissolution if necessary, but the solution must be
cooled to room temperature before proceeding.

o Transfer: Carefully transfer the dissolved solution into a 1000 mL volumetric flask using a
funnel.

» Rinsing: Rinse the beaker, stirring rod, and funnel with small amounts of distilled water,
transferring the rinsings into the volumetric flask to ensure no solute is lost.

o Dilution: Add distilled water to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

o Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogeneous.

» Storage: Transfer the prepared solution to a clean, dry, and clearly labeled storage bottle.[11]
Store in a cool, dry, and well-ventilated area away from combustible materials.[3][12]

Visualizations
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1. Weigh 26.135 g of
solid Ba(NO3)2

l

2. Dissolve in ~500 mL
of deionized water in a beaker

l

3. Transfer solution to
1000 mL volumetric flask

l

4. Dilute to the 1000 mL
calibration mark with water

l

5. Stopper and invert flask
15-20 times to mix

l

6. Transfer to a labeled
storage bottle

Click to download full resolution via product page

Caption: Workflow for preparing a 0.1 M barium nitrate solution.
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Caption: Reaction pathway for the qualitative test of sulfate ions.

Safety, Handling, and Disposal

Safety Precautions:

Barium nitrate is toxic if ingested or inhaled and can cause irritation to the skin and eyes.[3]
[12][13] It is also a strong oxidizing agent and may cause fire or explosion when in contact with
combustible materials.[4][13]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile) when handling barium
nitrate and its solutions.[12]

» Ventilation: Handle the solid powder and concentrated solutions in a well-ventilated area or
under a chemical fume hood to minimize inhalation risk.[3][14]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[3][12]
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First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13][14]

» Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[14]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[13][14] If available, administration of a sodium sulfate solution can help precipitate
the toxic barium ions as insoluble barium sulfate.[14]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.[13][14]

Storage and Stability:

o Storage Conditions: Store barium nitrate solutions in tightly sealed, properly labeled
containers.[12][14] The storage area should be cool, dry, well-ventilated, and separate from
incompatible materials such as acids, reducing agents, and combustible materials.[3][4][13]

 Stability: Barium nitrate solutions are stable under normal storage conditions.[3][15] The
shelf life is generally considered indefinite if stored properly.[3][13]

Waste Disposal:

¢ Regulations: Barium nitrate waste is considered hazardous.[12] All disposal must be
conducted in accordance with local, state, and federal regulations.

e Procedure: Collect waste barium nitrate solutions in a designated, sealed, and labeled
hazardous waste container. Do not mix with other waste streams unless compatible. Arrange
for disposal through a licensed hazardous waste management company.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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